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Compound Name:
3-[(2,6-

Dichlorobenzyl)oxy]benzaldehyde

Cat. No.: B1300801 Get Quote

A Technical Overview of 3-[(2,6-
Dichlorobenzyl)oxy]benzaldehyde
This document provides a concise technical summary of the chemical compound 3-[(2,6-
Dichlorobenzyl)oxy]benzaldehyde, focusing on its fundamental molecular properties. Due to

the limited availability of public research, this guide will focus on the core chemical data.

Molecular and Physical Properties
3-[(2,6-Dichlorobenzyl)oxy]benzaldehyde is an aromatic organic compound. Its key

quantitative data are summarized in the table below.

Property Value Source

Molecular Formula C14H10Cl2O2 [1][2]

Molecular Weight 281.14 g/mol [1][3]

Exact Mass 280.0057849 Da [2][4]

Monoisotopic Mass 280.0057849 Da [2][4]

CAS Number 328062-72-2 [1][3][5]
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Structural Information
The molecular structure of 3-[(2,6-Dichlorobenzyl)oxy]benzaldehyde consists of a

benzaldehyde moiety linked to a 2,6-dichlorobenzyl group through an ether linkage. A logical

representation of the key structural components is provided below.
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Logical relationship of the structural components of 3-[(2,6-
Dichlorobenzyl)oxy]benzaldehyde.

Experimental Protocols and Biological Activity
As of the date of this document, there is no significant publicly available data regarding detailed

experimental protocols or established biological signaling pathways for 3-[(2,6-
Dichlorobenzyl)oxy]benzaldehyde. The compound is listed for research use, but specific

applications and biological effects have not been extensively documented in peer-reviewed

literature.[3] Therefore, detailed experimental workflows and signaling pathway diagrams

cannot be provided at this time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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